N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine

• CAS No.: 1502768-00-4
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.3

Description

N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine: . This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and industrial uses.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine typically involves the reaction of 4-methylbenzylamine with 2,5-diaminobenzoxazole under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and under controlled temperature and pressure to ensure the formation of the desired product.

Industrial Production Methods: : On an industrial scale, the compound is produced through a series of chemical reactions that involve the use of reagents such as acetic anhydride, hydrochloric acid, and other organic solvents. The process is optimized to achieve high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: : This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions: : For oxidation reactions, reagents such as hydrogen peroxide or potassium permanganate are commonly used. Reduction reactions may involve the use of reducing agents like lithium aluminum hydride. Substitution reactions typically require the presence of nucleophiles or electrophiles under specific conditions.

Major Products Formed: : The major products formed from these reactions include oxidized or reduced derivatives of the compound, as well as substituted benzoxazoles with different functional groups.

Scientific Research Applications

Chemistry: : In chemistry, this compound is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.

Biology: : In biological research, N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: : The compound has shown promise in the development of new therapeutic agents. Its ability to interact with specific molecular targets makes it a candidate for drug discovery and development.

Industry: : In the industrial sector, this compound is used in the production of dyes, pigments, and other chemical products. Its unique chemical properties make it valuable for various applications.

Mechanism of Action

The mechanism by which N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine exerts its effects involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: : Some compounds similar to N2-methyl-N2-[(4-methylphenyl)methyl]-1,3-benzoxazole-2,5-diamine include other benzoxazoles and related heterocyclic compounds.

Uniqueness: : What sets this compound apart from its counterparts is its specific structural features and the resulting biological and chemical properties. These unique characteristics make it suitable for certain applications where other compounds may not be as effective.

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